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Compound of Interest

Compound Name: Dimethyl isobutylmalonate

CAS No.: 39520-24-6

Cat. No.: B1295771

Get Quote

This guide provides an in-depth exploration of dimethyl isobutylmalonate (DMIBM), a key

organic intermediate with significant applications in the pharmaceutical, agrochemical, and

dyestuff industries.[1] As a substituted malonic ester, its unique structural features make it a

versatile building block for the synthesis of more complex molecules. This document will delve

into the fundamental physicochemical properties, a detailed synthesis protocol, and the

mechanistic underpinnings of its utility for researchers, scientists, and professionals in drug

development.

Core Molecular and Physical Properties
Dimethyl isobutylmalonate, systematically named dimethyl 2-(2-methylpropyl)propanedioate,

is a diester derivative of malonic acid.[2] The presence of the isobutyl group introduces specific

steric and electronic effects that are crucial for its reactivity and the properties of its

downstream products.
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A comprehensive summary of the key quantitative data for dimethyl isobutylmalonate is

presented below for easy reference.

Property Value Source

Molecular Formula C₉H₁₆O₄ [2]

Molecular Weight 188.22 g/mol [2][3]

CAS Number 39520-24-6 [2][3]

Appearance
Clear colorless to light yellow

liquid
[2]

Boiling Point 213 °C (lit.) [2]

Density 1.012 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.424 (lit.) [2]

Flash Point 208 °F (97.8 °C) [2]

Synonyms: 2-Isobutylmalonic acid dimethyl ester, Isobutylmalonic acid dimethyl ester, Methyl

isobutyl malonate.[2]

Synthesis of Dimethyl Isobutylmalonate: A Validated
Protocol
The synthesis of dimethyl isobutylmalonate is typically achieved through the alkylation of

dimethyl malonate. This reaction is a cornerstone of malonic ester synthesis, a powerful

method for forming carbon-carbon bonds. The causality behind this experimental choice lies in

the acidity of the α-proton on the central carbon of dimethyl malonate, which can be readily

deprotonated by a suitable base to form a stabilized enolate. This nucleophilic enolate then

undergoes an Sₙ2 reaction with an alkyl halide, in this case, an isobutyl halide.

A robust, two-step synthetic method has been developed to prepare high-purity dimethyl
isobutylmalonate, which is particularly relevant for pharmaceutical applications where purity is

paramount.[4]
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Experimental Workflow: Two-Step Alkylation
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Caption: General reaction pathway for converting dimethyl isobutylmalonate.

This pathway is exemplified by the synthesis of isobutylmalonic acid from the related diethyl

ester. A solution of the malonate is refluxed with a base like potassium hydroxide, followed by

acidification to produce the dicarboxylic acid intermediate. [5]This intermediate can then be

decarboxylated to yield a substituted carboxylic acid, a common structural motif in

pharmaceuticals.

While specific drugs synthesized directly from dimethyl isobutylmalonate are not extensively

documented in the public domain, its parent compound, dimethyl malonate, is a well-

established precursor for various drug classes:

Barbiturates: These central nervous system depressants are synthesized through the

condensation of a malonic ester with a urea derivative. [6]* Non-Steroidal Anti-Inflammatory

Drugs (NSAIDs): Certain arylpropionic acid NSAIDs can be synthesized using malonic ester

chemistry to introduce the propionic acid moiety. [6]* Anti-cancer Agents: Some nucleoside

analogs used in chemotherapy can be prepared using dimethyl malonate to introduce

specific functional groups. [6] The presence of the isobutyl group in dimethyl
isobutylmalonate allows for the introduction of this specific branched alkyl chain into a

target molecule, which can be crucial for tuning the lipophilicity, metabolic stability, and

binding affinity of a drug candidate.

Conclusion
Dimethyl isobutylmalonate is a valuable and versatile chemical intermediate with a well-

defined physicochemical profile. Its synthesis via malonic ester alkylation is a robust and

scalable process, providing access to a key building block for the pharmaceutical and chemical

industries. For drug development professionals, understanding the reactivity and synthetic

potential of dimethyl isobutylmalonate is essential for designing novel synthetic routes to

complex and biologically active molecules. Its ability to introduce the isobutyl motif makes it a

strategic component in the synthesis of tailored therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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